1-(3-{3-[2-(2-methylphenyl)ethyl]-1-piperidinyl}-3-oxopropyl)-2-pyrrolidinone

• IUPAC Name: 1-[3-[3-[2-(2-methylphenyl)ethyl]piperidin-1-yl]-3-oxopropyl]pyrrolidin-2-one
• InChI: InChI=1S/C21H30N2O2/c1-17-6-2-3-8-19(17)11-10-18-7-4-14-23(16-18)21(25)12-15-22-13-5-9-20(22)24/h2-3,6,8,18H,4-5,7,9-16H2,1H3
• InChI Key: SNSCFMTYZJVSRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CCC2CCCN(C2)C(=O)CCN3CCCC3=O
• Molecular Formula: C21H30N2O2
• Molecular Weight: 342.5 g/mol

Description

1-(3-{3-[2-(2-methylphenyl)ethyl]-1-piperidinyl}-3-oxopropyl)-2-pyrrolidinone, also known as U-47700, is a synthetic opioid analgesic drug that was first developed in the 1970s by a team of researchers at Upjohn Pharmaceuticals. It is a potent agonist of the μ-opioid receptor, which is responsible for mediating the effects of endogenous opioids such as endorphins and enkephalins. U-47700 has gained popularity in recent years as a recreational drug due to its strong analgesic and euphoric effects. However, its use has been associated with a number of adverse effects, including respiratory depression, addiction, and overdose.

Mechanism of Action

1-(3-{3-[2-(2-methylphenyl)ethyl]-1-piperidinyl}-3-oxopropyl)-2-pyrrolidinone acts as a μ-opioid receptor agonist, binding to and activating these receptors in the brain and spinal cord. This activation leads to the inhibition of neurotransmitter release, including the release of substance P, which is responsible for mediating pain signals. This results in a reduction in pain perception and an increase in feelings of euphoria and well-being.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and pupillary constriction. It also has a high potential for abuse and addiction, due to its strong euphoric effects and the development of tolerance over time.

Advantages and Limitations for Lab Experiments

1-(3-{3-[2-(2-methylphenyl)ethyl]-1-piperidinyl}-3-oxopropyl)-2-pyrrolidinone has several advantages for use in laboratory experiments, including its high potency and selectivity for the μ-opioid receptor, as well as its relatively simple synthesis. However, its use is limited by its potential for abuse and addiction, as well as its adverse effects on respiratory function.

Future Directions

Future research on 1-(3-{3-[2-(2-methylphenyl)ethyl]-1-piperidinyl}-3-oxopropyl)-2-pyrrolidinone should focus on developing safer and more effective opioid analgesics that do not have the potential for abuse and addiction. This may involve the development of novel compounds that target other opioid receptors or non-opioid receptors involved in pain perception. Additionally, further research is needed to better understand the mechanisms of opioid receptor activation and the physiological effects of opioid drugs, with the goal of developing more targeted and effective treatments for pain and addiction.

Synthesis Methods

The synthesis of 1-(3-{3-[2-(2-methylphenyl)ethyl]-1-piperidinyl}-3-oxopropyl)-2-pyrrolidinone involves the reaction of 3,4-dichloroaniline with 2-methylphenethylamine to form the intermediate 3,4-dichloro-N-(2-methylphenethyl)aniline. This intermediate is then reacted with 1-(3-chloropropyl)-4-piperidinone to form the final product, this compound. The synthesis of this compound is relatively simple and can be carried out using standard laboratory equipment and reagents.

Scientific Research Applications

1-(3-{3-[2-(2-methylphenyl)ethyl]-1-piperidinyl}-3-oxopropyl)-2-pyrrolidinone has been used extensively in scientific research to study the mechanisms of opioid receptor activation and the physiological effects of opioid drugs. It has been found to be a potent and selective agonist of the μ-opioid receptor, with a binding affinity similar to that of morphine. This compound has also been used to study the role of the opioid system in pain perception, reward, and addiction.